Cas no 207285-00-5 (4-Dibenzofurancarboxylic acid, 6-hydroxy-2,7-dimethoxy-9-methyl-)
207285-00-5 structure
Product Name:4-Dibenzofurancarboxylic acid, 6-hydroxy-2,7-dimethoxy-9-methyl-
CAS No:207285-00-5
MF:C16H14O6
MW:302.278765201569
CID:2728907
PubChem ID:478958
Update Time:2024-03-01
4-Dibenzofurancarboxylic acid, 6-hydroxy-2,7-dimethoxy-9-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Dibenzofurancarboxylic acid, 6-hydroxy-2,7-dimethoxy-9-methyl-
- 6-Hydroxy-2,7-dimethoxy-9-methyl-4-dibenzofurancarboxylic acid
- DTXSID701177536
- 6-Hydroxy-27-dimethoxy-9-methyl-4-dibenzofurancarboxylic acid
- Porric acid A
- CHEBI:174883
- 10-hydroxy-4,11-dimethoxy-13-methyl-8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(13),2,4,6,9,11-hexaene-6-carboxylic acid
- 207285-00-5
- 6-hydroxy-2,7-dimethoxy-9-methyldibenzouran-4-carboxylic acid
-
- Inchi: 1S/C16H14O6/c1-7-4-11(21-3)13(17)15-12(7)9-5-8(20-2)6-10(16(18)19)14(9)22-15/h4-6,17H,1-3H3,(H,18,19)
- InChI Key: SXRYQQFROYXBDQ-UHFFFAOYSA-N
- SMILES: O1C2=C(O)C(OC)=CC(C)=C2C2=CC(OC)=CC(C(O)=O)=C12
Computed Properties
- Exact Mass: 302.07903816g/mol
- Monoisotopic Mass: 302.07903816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 89.1Ų
4-Dibenzofurancarboxylic acid, 6-hydroxy-2,7-dimethoxy-9-methyl- Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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